Cas no 2549186-23-2 (5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine)

• Product Name: 5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine
• CAS No: 2549186-23-2
• MF: C₇H₆BrIN₄
• MW: 352.96
• MDL: MFCD34566908
• CID: 5096317
• PubChem ID: 155309970
• Update Time: 2026-03-02

5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine
• MFCD34566908
• 2549186-23-2
• 5-Bromo-6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• F78302
• 5-bromo-6-iodo-7-methylpyrrolo[2,3-d]pyrimidin-4-amine
• PS-18853
• SY323321
• SCHEMBL22677021
• DB-413745
• 4-Amino-5-bromo-6-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine

• MDL： MFCD34566908
• Inchi： 1S/C7H6BrIN4/c1-13-5(9)4(8)3-6(10)11-2-12-7(3)13/h2H,1H3,(H2,10,11,12)
• InChI Key： QWAIFWIYPOWQDH-UHFFFAOYSA-N
• SMILES： N1(C(I)=C(Br)C2C(N)=NC=NC1=2)C

Computed Properties

• Exact Mass: 351.88206g/mol
• Monoisotopic Mass: 351.88206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine

Comprehensive Analysis of 5-Bromo-6-Iodo-7-Methyl-Pyrrolo[2,3-d]Pyrimidin-4-Amine (CAS 2549186-23-2)

The compound 5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine (CAS 2549186-23-2) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring both bromo and iodo substituents, makes it a valuable intermediate for cross-coupling reactions and drug discovery. This article delves into its properties, applications, and relevance in modern scientific advancements, addressing common queries such as "pyrrolopyrimidine derivatives in cancer research" and "halogenated heterocycles in medicinal chemistry."

With the rise of targeted therapies and small-molecule inhibitors, researchers are increasingly focusing on pyrrolo[2,3-d]pyrimidine scaffolds due to their ability to modulate kinase activity. The presence of 5-bromo and 6-iodo groups in this compound enhances its reactivity in Sonogashira and Suzuki-Miyaura reactions, which are pivotal for constructing complex bioactive molecules. Recent studies highlight its utility in developing JAK/STAT inhibitors, a hot topic in autoimmune and oncology research.

From a synthetic perspective, CAS 2549186-23-2 offers versatility in structure-activity relationship (SAR) studies. Its 7-methyl group improves metabolic stability, a critical factor in drug design. Laboratories exploring "halogenated pyrrolopyrimidines" or "amine-functionalized heterocycles" often prioritize this compound for its balanced lipophilicity and electronic effects. Furthermore, its role in DNA-encoded library (DEL) screening aligns with the growing demand for high-throughput hit identification.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, 5-bromo-6-iodo-7-methyl-pyrrolo[2,3-d]pyrimidin-4-amine requires careful handling due to its halogen content. Researchers frequently search for "green chemistry alternatives for halogenated compounds," prompting innovations in catalytic methods to reduce waste. This compound’s stability under microwave-assisted synthesis conditions further supports sustainable practices.

In conclusion, CAS 2549186-23-2 exemplifies the intersection of medicinal chemistry and material science. Its applications span from kinase inhibitor development to agrochemical lead optimization, addressing trending topics like "fragment-based drug discovery" and "heterocyclic building blocks." As the scientific community advances toward precision medicine, this compound will undoubtedly remain a cornerstone in innovative research.